Cas no 67592-22-7 (4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde)
4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde is a cycloaliphatic aldehyde characterized by its stable tertiary butyl and methyl substituents, which enhance its steric and electronic properties. The compound is valued for its structural rigidity and potential as an intermediate in organic synthesis, particularly in the preparation of fragrances, pharmaceuticals, and specialty chemicals. Its cyclohexane backbone and aldehyde functionality offer versatility in reactions such as condensation, reduction, and nucleophilic addition. The tert-butyl group contributes to increased solubility in organic solvents and improved thermal stability. This makes it a useful building block for researchers seeking tailored molecular architectures with controlled reactivity and steric hindrance.
67592-22-7 structure
Product Name:4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde
CAS No:67592-22-7
MF:C12H22O
MW:182.302484035492
CID:5705693
PubChem ID:12587447
Update Time:2025-06-07
4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-TERT-BUTYL-1-METHYLCYCLOHEXANE-1-CARBALDEHYDE
- EN300-1621970
- 67592-22-7
- CID 12587447
- Cyclohexanecarboxaldehyde, 4-(1,1-dimethylethyl)-1-methyl-
- 4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde
-
- Inchi： 1S/C12H22O/c1-11(2,3)10-5-7-12(4,9-13)8-6-10/h9-10H,5-8H2,1-4H3
- InChI Key： JGTRQZAGFGCPIB-UHFFFAOYSA-N
- SMILES： O=CC1(C)CCC(CC1)C(C)(C)C
Computed Properties
- Exact Mass: 182.167065321g/mol
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.922±0.06 g/cm3(Predicted)
- Boiling Point: 231.4±9.0 °C(Predicted)
4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1621970-0.05g |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1621970-0.1g |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1621970-0.25g |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1621970-0.5g |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1621970-1.0g |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1621970-2.5g |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1621970-5.0g |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1621970-10.0g |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1621970-50mg |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1621970-100mg |
4-tert-butyl-1-methylcyclohexane-1-carbaldehyde |
67592-22-7 | 100mg |
$804.0 | 2023-09-22 |
4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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